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Introduction

Liquid Organic Hydrogen Carrier (LOHC) systems represent a promising technology for the
safe and efficient storage and transportation of hydrogen.[1] This document focuses on the
LOHC system based on the reversible hydrogenation of naphthalene. In this cycle, the
hydrogen-lean form is naphthalene (C1oHs), which is hydrogenated to its hydrogen-rich form,
decahydronaphthalene (CioH1s), also known as decalin. This process occurs via partially
hydrogenated intermediates, including tetrahydronaphthalene (tetralin) and various isomers of
hexahydronaphthalene and octahydronaphthalene.[2][3]

The naphthalene/decalin system offers a high gravimetric hydrogen storage capacity of
approximately 7.3 wt%.[4] The hydrogen is stored via an exothermic catalytic hydrogenation
reaction and released through an endothermic catalytic dehydrogenation process, allowing for
a completely reversible cycle. Both naphthalene and decalin have physical properties that are
compatible with existing liquid fuel infrastructure, making them attractive for large-scale
applications.[4][5] While the primary application lies in the energy sector, the solvents,
catalysts, and chemical transformations involved may be of interest to professionals in
chemical and pharmaceutical synthesis for processes requiring controlled hydrogenation or
dehydrogenation.
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LOHC Thermodynamic and Physicochemical
Properties

The key performance indicators of the naphthalene/decalin LOHC system are summarized
below. This data is essential for designing reactors and assessing the system's efficiency.

Table 1: Physicochemical Properties and Hydrogen Storage Capacity

Naphthalene (Hz- Decahydronaphthal
Property . Reference
Lean) ene (Hz-Rich)
Chemical Formula CioHs CioH1s
Molar Mass 128.17 g/mol 138.25 g/mol
State at STP Solid Liquid [6]
) ) -40 to -125 °C (isomer
Melting Point ~80 °C [6]
dependent)
N ) ~187-196 °C (isomer
Boiling Point ~218 °C [4]
dependent)
Gravimetric H2
_ 7.3 wt% [4]
Capacity
Volumetric Hz
~65 kg-Hz2/m3 [7]

Capacity

Catalytic Processes: Hydrogenation &
Dehydrogenation

The storage (hydrogenation) and release (dehydrogenation) of hydrogen are catalytic
processes requiring specific operating conditions and catalysts. The hydrogenation of
naphthalene is a two-step reaction, first to tetralin and then to decalin.[2]

Table 2: Comparative Data for Hydrogenation of Naphthalene
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Temperatur  Hz Pressure ki (Naph. - k2 (Tet. -
Catalyst Reference
e (°C) (bar) Tet.) Dec.)
5% Pd/Al20s 250 40 0.069 0.224 [21[3]
2% Pd/Al203 250 40 0.021 0.009 [2]
1% Pd/ALOs 250 40 0.008 0.002 2]
NiMo/Alz203 250 40 0.005 0.001 [2]
NiMoW
(unsupported 240 60 [8]
)
NiMo/Al203 210 - 300 18 [9]

Note: ki1 and k2 are pseudo-first-order reaction rate constants.

Table 3: Comparative Data for Dehydrogenation of Decahydronaphthalene
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Catalyst

Temperature
(°C)

Pressure

Key Finding

Reference

Pt/C

210

Atmospheric

High H2
evolution rates in

liquid-film state.

[4]

Pt/MCM-48

325

0.5 MPa

High decalin

conversion.

[5]

Pd/C

320 - 400

Atmospheric

Release of pure
H2 (99.3-99.8

vol%).

[5]

Pt catalysts

300-340

Not specified

cis-decalin

dehydrogenates

more readily than

trans-decalin.

[10]

Pd and Pt

catalysts

High Temp

Not specified

Pt is more
effective for
decalin - tetralin;
Pd is more

effective for

tetralin — naphtha

lene.

[11][12]

Visualized Workflows and Processes
Naphthalene/Decahydronaphthalene LOHC Cycle

The diagram below illustrates the reversible catalytic cycle for hydrogen storage and release

using the naphthalene/decalin system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12109599?utm_src=pdf-body-img
https://www.benchchem.com/product/b12109599?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12109599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. mdpi.com [mdpi.com]

2. Comparative Study on the Hydrogenation of Naphthalene over Both Al203-Supported Pd
and NiMo Catalysts against a Novel LDH-Derived Ni-MMO-Supported Mo Catalyst - PMC
[pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]
6. pubs.aip.org [pubs.aip.org]

7. researchgate.net [researchgate.net]
8. researchgate.net [researchgate.net]
9. mdpi.com [mdpi.com]

10. Kinetic Modeling of Hydrogen Production by Dehydrogenation of Polycyclic Naphthenes
with Varying Degrees of Condensation - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Different catalytic behaviors of Pd and Pt metals in decalin dehydrogenation to
naphthalene - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Application Notes: Naphthalene/Decahydronaphthalene
System as a Liquid Organic Hydrogen Carrier (LOHC)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12109599#using-
hexahydronaphthalene-as-a-liquid-organic-hydrogen-carrier-lohc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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